Cas no 2138562-92-0 (5-bromo-N-(2-methylbutyl)quinazolin-2-amine)

• Product Name: 5-bromo-N-(2-methylbutyl)quinazolin-2-amine
• CAS No: 2138562-92-0
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 6512391
• PubChem ID: 165491283
• Update Time: 2025-06-28

5-bromo-N-(2-methylbutyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138562-92-0
• 5-bromo-N-(2-methylbutyl)quinazolin-2-amine
• EN300-1162092

• Inchi： 1S/C13H16BrN3/c1-3-9(2)7-15-13-16-8-10-11(14)5-4-6-12(10)17-13/h4-6,8-9H,3,7H2,1-2H3,(H,15,16,17)
• InChI Key： KJJFUARFQQQQLO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)NCC(C)CC

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-bromo-N-(2-methylbutyl)quinazolin-2-amine

Introduction to 5-bromo-N-(2-methylbutyl)quinazolin-2-amine (CAS No. 2138562-92-0)

5-bromo-N-(2-methylbutyl)quinazolin-2-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138562-92-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a bulky N-(2-methylbutyl) side chain in its molecular structure imparts unique chemical properties that make it a valuable intermediate in drug discovery and development.

The quinazoline scaffold is a prominent heterocyclic system that has been extensively studied for its pharmacological effects. Quinazolines exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The structural modification of quinazoline derivatives can significantly influence their biological efficacy and selectivity. In particular, the introduction of halogen atoms, such as bromine, can enhance the reactivity and binding affinity of these compounds to biological targets.

The N-(2-methylbutyl) substituent in 5-bromo-N-(2-methylbutyl)quinazolin-2-amine contributes to the compound's lipophilicity, which is often crucial for membrane permeability and oral bioavailability. This feature makes it an attractive candidate for further derivatization to develop novel therapeutic agents. The compound's molecular structure also suggests potential interactions with enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. 5-bromo-N-(2-methylbutyl)quinazolin-2-amine has been utilized in virtual screening campaigns to identify potential inhibitors of kinases and other enzymes implicated in cancer progression. Studies have shown that quinazoline derivatives can modulate signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignant tumors.

In vitro studies have demonstrated the inhibitory activity of 5-bromo-N-(2-methylbutyl)quinazolin-2-amine against several kinases, including EGFR and VEGFR. These kinases are critical for tumor growth and angiogenesis, making them prime targets for anticancer therapy. The bromine atom in the molecule enhances electrophilicity, allowing for facile conjugation with other bioactive molecules through nucleophilic substitution reactions. This property is particularly useful in the development of antibody-drug conjugates (ADCs) and other targeted therapies.

The N-(2-methylbutyl) group not only improves solubility but also provides steric hindrance that can optimize binding interactions with biological targets. This balance between lipophilicity and steric bulk is essential for achieving high efficacy while minimizing off-target effects. Structural analogs of this compound have been synthesized to explore structure-activity relationships (SAR), providing insights into optimizing pharmacokinetic and pharmacodynamic properties.

Preclinical studies have evaluated the safety and efficacy of derivatives based on the quinazoline scaffold. While 5-bromo-N-(2-methylbutyl)quinazolin-2-amine itself has not been tested extensively in clinical trials, its structural features suggest potential therapeutic utility. The compound's ability to modulate key signaling pathways makes it a candidate for further investigation in oncology research.

The synthesis of 5-bromo-N-(2-methylbutyl)quinazolin-2-amine involves multi-step organic transformations, including bromination, alkylation, and cyclization reactions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the quinazoline core efficiently.

The growing interest in quinazoline derivatives has led to numerous patents and publications detailing their synthesis and applications. Researchers are continuously exploring new ways to leverage this scaffold for drug development, particularly in addressing unmet medical needs. The versatility of quinazolines makes them a valuable tool in medicinal chemistry, with potential applications extending beyond oncology to infectious diseases and inflammatory disorders.

In conclusion, 5-bromo-N-(2-methylbutyl)quinazolin-2-amine (CAS No. 2138562-92-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable intermediate for developing novel therapeutics. As research progresses, this compound is likely to play an important role in future drug discovery efforts aimed at treating various diseases.